Cas no 2171213-71-9 ((2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid)

• Product Name: (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid
• CAS No: 2171213-71-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6368845
• PubChem ID: 165875884
• Update Time: 2025-10-31

(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid
• EN300-1571479
• (2S)-2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methoxypropanoic acid
• 2171213-71-9

• Inchi： 1S/C26H30N2O6/c1-33-16-22(23(29)30)27-24(31)26(13-7-2-8-14-26)28-25(32)34-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,2,7-8,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t22-/m0/s1
• InChI Key： DRZJFVCJYVAZGO-QFIPXVFZSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(N[C@H](C(=O)O)COC)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid

Chemical Compound CAS No. 2171213-71-9: A Comprehensive Overview

The compound (2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid with CAS number 2171213-71-9 is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexylformamido moiety, and a methoxypropanoic acid segment. These structural features contribute to its unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and protection strategies. The Fmoc moiety in this compound serves as a protective group, ensuring stability during synthesis while maintaining reactivity for subsequent modifications. This makes the compound a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based therapeutics. Researchers have demonstrated that compounds with similar structures exhibit potent biological activities, including anti-inflammatory and anticancer properties.

The presence of the cyclohexylformamido group introduces additional complexity to the molecule, enhancing its potential for interactions with biological targets. This segment has been shown to play a critical role in modulating the pharmacokinetic properties of drugs, such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to various protein targets, further aiding in their optimization for therapeutic applications.

The methoxypropanoic acid component of this compound contributes to its hydrophilic nature, which is essential for solubility and bioavailability. This feature is particularly advantageous in drug delivery systems, where solubility is a key determinant of efficacy. Moreover, the stereochemistry at the (2S) position is crucial for determining the compound's biological activity. Stereoisomers often exhibit vastly different pharmacological profiles, making this aspect a focal point in both research and development.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular weight, purity, and structural integrity. Additionally, green chemistry approaches have been employed to develop more sustainable synthesis pathways for this compound, reducing environmental impact while maintaining product quality.

In terms of applications, this compound holds promise in several areas. Its use as a building block in peptide synthesis has been extensively explored, with recent studies demonstrating its effectiveness in constructing complex peptide sequences with high fidelity. Furthermore, its potential as a precursor for drug delivery systems has been investigated, with promising results in targeted drug delivery and controlled release mechanisms.

From a pharmacological perspective, this compound has shown potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have indicated that it may inhibit proteases associated with cancer progression, making it a candidate for anticancer drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases such as Alzheimer's disease.

Looking ahead, ongoing research aims to further optimize this compound's properties for specific therapeutic applications. Advances in medicinal chemistry are expected to enhance its bioavailability and reduce potential side effects. Moreover, interdisciplinary collaborations between chemists and biologists are paving the way for novel applications in fields such as diagnostics and imaging.

In conclusion,(2S)-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methoxypropanoic acid (CAS No. 2171213-71-9) is a versatile and intriguing chemical entity with vast potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.